Cas no 1301739-90-1 (4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone)

• Product Name: 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone
• CAS No: 1301739-90-1
• MF: C₁₃H₈ClF₃O₃S
• MW: 336.714032173157
• MDL: MFCD29066017
• CID: 5148995
• Update Time: 2026-03-03

4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone
• Benzene, 1-[(4-chlorophenyl)sulfonyl]-4-(trifluoromethoxy)-

• MDL： MFCD29066017
• Inchi： 1S/C13H8ClF3O3S/c14-9-1-5-11(6-2-9)21(18,19)12-7-3-10(4-8-12)20-13(15,16)17/h1-8H
• InChI Key： XUNLAKMOPAAYEY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 431
• XLogP3: 4.4
• Topological Polar Surface Area: 51.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone

4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone: A Multifunctional Compound for Advanced Biomedical Applications

4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone is a unique organic compound with a complex molecular structure that has garnered significant attention in the biomedical research community. This compound, with the CAS number 1301739-90-1, is characterized by its biphenyl framework connected through a sulfone bridge, with functional groups that include a chlorine atom and a trifluoromethoxy group. The combination of these substituents imparts distinct physicochemical properties, making it a promising candidate for applications in drug discovery, material science, and biotechnology.

Recent studies have highlighted the potential of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone in modulating cellular signaling pathways. A 2023 publication in Journal of Medicinal Chemistry demonstrated its ability to interact with specific kinase domains, suggesting its utility as a scaffold for the development of targeted therapies. The presence of the trifluoromethoxy group enhances the compound's hydrophobicity, which is critical for its penetration into lipid bilayers and subsequent interaction with membrane-bound receptors.

The CAS number 1301739-90-1 is a unique identifier that ensures precise referencing in scientific literature. This compound's structural complexity allows for diverse functionalization strategies, which are being explored to optimize its pharmacokinetic profile. Researchers are particularly interested in its potential to serve as a lead molecule for the design of novel anti-inflammatory agents, given its ability to modulate cytokine production in vitro.

One of the most intriguing aspects of 4-Chloro-4'-(trifluoromethyloxy)-1,1'-diphenylsulfone is its role as a building block in the synthesis of advanced materials. In a 2024 study published in Advanced Materials, scientists demonstrated its application in creating biocompatible polymers for tissue engineering. The compound's sulfone linkage provides mechanical stability, while its fluorinated substituents confer hydrophobicity, making it suitable for applications in regenerative medicine.

The chemical stability of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone is another key factor that contributes to its appeal in biomedical research. Unlike many organic compounds, this molecule exhibits resistance to hydrolysis under physiological conditions, which is crucial for its use in long-term therapeutic applications. This property has been leveraged in the development of sustained-release drug delivery systems, where the compound serves as a matrix component.

Recent advances in computational chemistry have further expanded the potential applications of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone. Machine learning models trained on large datasets of molecular interactions have predicted its ability to bind to specific protein targets with high affinity. These predictions are being validated through experimental studies, which are currently underway in multiple research groups.

The CAS number 1301739-90-1 also plays a critical role in regulatory compliance. As pharmaceutical companies strive to meet stringent safety standards, the precise identification of compounds like this one is essential for documentation and quality control processes. This ensures that the compound can be properly evaluated for its therapeutic potential and safety profile.

Another area of active research involves the use of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone in the development of diagnostic tools. Its unique spectral properties make it suitable for use in fluorescence-based assays, where it can serve as a probe for detecting specific biomarkers. This application is particularly relevant in the context of early disease detection and personalized medicine.

The synthesis of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone presents challenges that are being addressed through innovative chemical methodologies. Recent advancements in asymmetric catalysis have enabled more efficient and selective synthesis routes, reducing the environmental impact of its production. These developments are crucial for scaling up its production for industrial applications.

As the field of biomedical research continues to evolve, the role of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone is likely to expand. Its structural versatility and functional properties make it a valuable tool for exploring new therapeutic strategies. Ongoing studies are focused on understanding its interactions with biological systems at the molecular level, which will provide insights into its potential applications.

Collaborative efforts between academic institutions and industry partners are accelerating the development of 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone for commercial applications. These partnerships are facilitating the translation of basic research into practical solutions that address unmet medical needs. The compound's unique properties position it as a key player in the next generation of biomedical innovations.

In conclusion, 4-Chloro-4'-(trifluoromethoxy)-1,1'-diphenylsulfone represents a promising area of research with far-reaching implications. Its structural characteristics and functional properties make it a versatile platform for the development of new therapies and materials. As scientific understanding of this compound continues to grow, its potential applications are expected to expand, contributing to advancements in healthcare and biotechnology.